Cas no 1526632-06-3 (1-(1-phenylethyl)cyclobutylmethanamine)

• Product Name: 1-(1-phenylethyl)cyclobutylmethanamine
• CAS No: 1526632-06-3
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6066107
• PubChem ID: 82603152
• Update Time: 2025-11-06

1-(1-phenylethyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-phenylethyl)cyclobutylmethanamine
• [1-(1-phenylethyl)cyclobutyl]methanamine
• EN300-1861481
• 1526632-06-3

• Inchi： 1S/C13H19N/c1-11(12-6-3-2-4-7-12)13(10-14)8-5-9-13/h2-4,6-7,11H,5,8-10,14H2,1H3
• InChI Key： YOOQMJFFXQEIHY-UHFFFAOYSA-N
• SMILES： NCC1(C(C)C2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(1-phenylethyl)cyclobutylmethanamine

Professional Introduction to Compound with CAS No. 1526632-06-3 and Product Name 1-(1-phenylethyl)cyclobutylmethanamine

The compound identified by the CAS number 1526632-06-3 and the product name 1-(1-phenylethyl)cyclobutylmethanamine represents a significant area of interest in the field of chemical and biomedical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various scientific domains, particularly in the development of novel pharmaceutical agents and biochemical probes.

Structurally, 1-(1-phenylethyl)cyclobutylmethanamine features a cyclobutyl moiety linked to an amine group, with an additional phenylethyl side chain. This configuration suggests a high degree of molecular complexity, which can be leveraged to modulate specific biological pathways. The presence of both aromatic and aliphatic components in its molecular structure may contribute to its diverse interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds that incorporate cyclobutyl and phenylethyl groups. These structural motifs have been associated with various biological activities, including receptor binding, enzyme inhibition, and modulation of signal transduction pathways. The compound in question, with its unique combination of these features, holds potential for therapeutic applications across multiple disease areas.

One of the most compelling aspects of 1-(1-phenylethyl)cyclobutylmethanamine is its potential as a scaffold for drug discovery. The cyclobutyl ring provides rigidity to the molecule, which can enhance binding affinity to biological targets. Meanwhile, the phenylethyl side chain introduces flexibility and can be modified to fine-tune pharmacokinetic properties. This balance between rigidity and flexibility makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutics.

Recent studies have begun to uncover the biochemical profile of related compounds that share structural similarities with 1-(1-phenylethyl)cyclobutylmethanamine. These investigations have highlighted the compound's ability to interact with a range of biological targets, including G-protein coupled receptors (GPCRs) and ion channels. Such interactions are critical for developing drugs that can modulate neuronal activity, which is relevant for treating neurological disorders.

The synthesis of 1-(1-phenylethyl)cyclobutylmethanamine presents an interesting challenge due to its complex architecture. Advanced synthetic methodologies have been employed to construct this molecule efficiently while maintaining high purity standards. Techniques such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis have been particularly useful in achieving the desired molecular structure. These synthetic advances not only facilitate the production of this compound but also provide insights into potential modifications that could enhance its pharmacological properties.

The pharmacokinetic behavior of 1-(1-phenylethyl)cyclobutylmethanamine is another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential. Preliminary studies suggest that the compound exhibits favorable pharmacokinetic profiles in preclinical models, which bodes well for its translation to clinical applications. Further investigation into its metabolic pathways will provide valuable information for optimizing drug design and minimizing potential side effects.

In conclusion, 1-(1-phenylethyl)cyclobutylmethanamine, identified by CAS number 1526632-06-3, represents a promising candidate for drug discovery due to its unique structural features and potential biological activities. Its complex architecture offers opportunities for designing novel therapeutics targeting various disease states. As research in this area continues to evolve, it is likely that this compound will play an increasingly important role in the development of next-generation pharmaceutical agents.